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These application notes provide a comprehensive guide for the in vitro use of Yoda2, a potent

and selective agonist of the mechanosensitive ion channel Piezo1. This document outlines

detailed experimental protocols for key in vitro assays, summarizes quantitative data, and

provides visual representations of signaling pathways and experimental workflows to facilitate

the investigation of Piezo1 function in various cellular contexts.

Introduction to Yoda2
Yoda2 is a chemical analogue of Yoda1 with improved potency and aqueous solubility, making

it a valuable tool for studying Piezo1 channels in vitro and in vivo.[1][2] It selectively activates

Piezo1, a large transmembrane ion channel that converts mechanical stimuli into

electrochemical signals.[3][4] Activation of Piezo1 by Yoda2 leads to a non-selective influx of

cations, with a preference for Ca2+, which in turn triggers a variety of downstream signaling

cascades.[3]
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The following tables summarize the reported potency of Yoda2 in various in vitro experimental

systems.

Table 1: EC50 Values of Yoda2 for Piezo1 Activation

Cell Type/System Assay EC50 (nM) Reference

Mouse Piezo1

(overexpressed)
Calcium Assay 150 [2][5]

Human Red Blood

Cells (RBCs)

Automated Patch

Clamp
305 [5]

Human Red Blood

Cells (RBCs)

Calcium Influx (Fluo-

4)
986

HUVEC cells Calcium Assay 1140

Mouse Portal Vein Relaxation Assay 1200 [5]

Table 2: Comparison of Yoda1 and Yoda2 Potency

Cell
Type/System

Assay
Yoda1 EC50
(nM)

Yoda2 EC50
(nM)

Reference

Mouse Piezo1

(overexpressed)
Calcium Assay 600 150 [2]

Human Red

Blood Cells

(RBCs)

Automated Patch

Clamp
1391 305 [5]

Human Red

Blood Cells

(RBCs)

Calcium Influx

(Fluo-4)
1181 986

Signaling Pathways
Activation of Piezo1 by Yoda2 initiates a signaling cascade primarily through the influx of

extracellular calcium. This increase in intracellular calcium concentration ([Ca2+]i) can then

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b15614596/docs?utm_src=pdf-body#yoda2-experimental-protocol-for-in-vitro-studies-application-notes-and-detailed-protocols
https://www.benchchem.com/product/b15614596/docs?utm_src=pdf-body#yoda2-experimental-protocol-for-in-vitro-studies-application-notes-and-detailed-protocols
https://catalog.lib.kyushu-u.ac.jp/opac_download_md/7330025/7330025.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12384225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12384225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12384225/
https://www.benchchem.com/product/b15614596/docs?utm_src=pdf-body#yoda2-experimental-protocol-for-in-vitro-studies-application-notes-and-detailed-protocols
https://catalog.lib.kyushu-u.ac.jp/opac_download_md/7330025/7330025.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12384225/
https://www.benchchem.com/product/b15614596/docs?utm_src=pdf-body#yoda2-experimental-protocol-for-in-vitro-studies-application-notes-and-detailed-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


modulate various downstream effectors.

Piezo1 Downstream Signaling Pathway

Plasma Membrane

Piezo1 Channel Ca²⁺ InfluxmediatesYoda2 activates

Gardos Channel
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PYK2 Activation

Hyperpolarization
(in RBCs)

MEK/ERK Pathway Cell Migration

Click to download full resolution via product page

Caption: Yoda2 activation of Piezo1 leads to Ca²⁺ influx, which can activate Gardos channels

in red blood cells or the PYK2/MEK/ERK pathway to influence cell migration.

Experimental Protocols
Preparation of Yoda2 Stock Solutions
Materials:

Yoda2 powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Protocol:

Prepare a high-concentration stock solution of Yoda2 (e.g., 10-50 mM) in DMSO.[1]

Warm the solution gently to ensure complete dissolution.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage (up to one month).[1]
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On the day of the experiment, thaw an aliquot and prepare working solutions by diluting the

stock in the appropriate aqueous buffer. Ensure the final DMSO concentration in the assay is

low (typically ≤ 0.5%) to avoid solvent effects.[1]

In Vitro Calcium Influx Assay using Fluo-4 AM
This protocol is a general guideline and may require optimization for specific cell types.

Materials:

HEK293 cells (or other cell line of interest)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

96-well black, clear-bottom plates

Fluo-4 AM

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) with Ca2+ and Mg2+

Probenecid (optional)

Yoda2 working solutions

Ionomycin (positive control)

EGTA (negative control)

Fluorescence plate reader (e.g., FlexStation 3)
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Seed cells in a
96-well plate

Culture for 24-48 hours

Load cells with Fluo-4 AM

Wash cells to remove
extracellular dye

Acquire baseline fluorescence

Add Yoda2 and
measure fluorescence change

Add Ionomycin (positive control)

Data Analysis (ΔF/F₀)

Click to download full resolution via product page

Caption: Workflow for a typical in vitro calcium influx assay using Yoda2.

Protocol:

Cell Seeding: Seed HEK293 cells into a 96-well black, clear-bottom plate at a density that

will result in a 90-100% confluent monolayer on the day of the assay. Culture for 24-48

hours.

Dye Loading:
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Prepare a Fluo-4 AM loading solution (e.g., 2 µM Fluo-4 AM with 0.02% Pluronic F-127 in

HBSS).

Wash the cells once with HBSS.

Add the Fluo-4 AM loading solution to each well and incubate for 30-60 minutes at 37°C.

Washing: Wash the cells 2-3 times with warm HBSS to remove extracellular dye. Probenecid

(1-2.5 mM) can be included in the wash and final assay buffer to prevent dye extrusion.

Assay:

Add 100 µL of HBSS to each well.

Place the plate in a fluorescence plate reader and allow it to equilibrate for 5-10 minutes.

Record baseline fluorescence for 1-2 minutes.

Add the Yoda2 working solution (e.g., 2X concentration in 100 µL) and immediately begin

recording the change in fluorescence over time.

As a positive control, add a saturating concentration of Ionomycin at the end of the

experiment to determine the maximal fluorescence.

Data Analysis: Calculate the change in fluorescence (ΔF) by subtracting the baseline

fluorescence (F₀) from the peak fluorescence after Yoda2 addition. Normalize the response

by dividing ΔF by F₀.

Whole-Cell Patch-Clamp Electrophysiology
This protocol is a general guideline for recording Yoda2-activated currents.

Materials:

HEK293 cells expressing Piezo1

Glass coverslips

Patch-clamp rig with amplifier and data acquisition system
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Borosilicate glass capillaries

Microelectrode puller

External (extracellular) solution: 140 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM

HEPES, 5 mM Glucose (pH 7.4 with NaOH).

Internal (pipette) solution: 110 mM KF, 10 mM KCl, 10 mM NaCl, 10 mM EGTA, 10 mM

HEPES (pH 7.2 with KOH).[5]

Yoda2 working solutions.
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Plate cells on coverslips

Place coverslip in
recording chamber

Approach cell with
patch pipette

Form a Giga-ohm seal

Rupture membrane for
whole-cell configuration

Record baseline current

Apply Yoda2 via perfusion

Record Yoda2-activated currents

Data Analysis

Click to download full resolution via product page

Caption: General workflow for whole-cell patch-clamp recording of Yoda2-activated currents.

Protocol:

Cell Preparation: Plate Piezo1-expressing HEK293 cells on glass coverslips 24-48 hours

before the experiment.
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Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-7 MΩ when filled

with the internal solution.

Recording:

Transfer a coverslip to the recording chamber on the microscope and perfuse with the

external solution.

Approach a cell with the patch pipette and apply gentle positive pressure.

Upon contacting the cell, release the pressure to form a giga-ohm seal.

Apply gentle suction to rupture the cell membrane and achieve the whole-cell

configuration.

Hold the cell at a holding potential of -30 mV or -60 mV.[5]

Record baseline currents using a voltage ramp protocol (e.g., -100 mV to +100 mV over

400 ms).[1]

Apply different concentrations of Yoda2 to the bath via a perfusion system and record the

resulting currents.

Data Analysis: Measure the current amplitude at a specific voltage (e.g., +80 mV or -80 mV)

in the presence of different Yoda2 concentrations.[5] Plot the concentration-response curve

to determine the EC50.

In Vitro Cell Migration (Wound Healing) Assay
Materials:

Cell line of interest (e.g., mesenchymal stem cells)

24-well plates

Sterile 200 µL pipette tips or culture inserts

Cell culture medium with reduced serum (to minimize proliferation)
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Yoda2 working solutions

Microscope with a camera

Protocol:

Cell Seeding: Seed cells in a 24-well plate and grow to a confluent monolayer.

Creating the "Wound":

Gently scratch a straight line across the center of the cell monolayer with a sterile 200 µL

pipette tip.

Alternatively, use commercially available culture inserts to create a more uniform cell-free

gap.

Washing: Wash the wells with PBS to remove detached cells and debris.

Treatment: Add cell culture medium with reduced serum containing different concentrations

of Yoda2 or a vehicle control.

Imaging: Immediately acquire an image of the wound at time 0. Place the plate in an

incubator and acquire images at regular intervals (e.g., every 6-12 hours) until the wound in

the control well is nearly closed.

Data Analysis: Measure the area of the wound at each time point using image analysis

software (e.g., ImageJ). Calculate the percentage of wound closure over time for each

condition.

Concluding Remarks
Yoda2 is a powerful pharmacological tool for investigating the role of Piezo1 in a wide range of

physiological and pathophysiological processes. The protocols and data presented in these

application notes provide a solid foundation for researchers to design and execute robust in

vitro experiments to explore the multifaceted functions of this important mechanosensitive ion

channel. It is recommended to optimize the provided protocols for specific cell types and

experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b15614596?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biorxiv.org/content/10.1101/2025.01.21.634139v1.full.pdf
https://catalog.lib.kyushu-u.ac.jp/opac_download_md/7330025/7330025.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9563973/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9563973/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12308237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12308237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12384225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12384225/
https://www.benchchem.com/product/b15614596/docs#yoda2-experimental-protocol-for-in-vitro-studies-application-notes-and-detailed-protocols
https://www.benchchem.com/product/b15614596/docs#yoda2-experimental-protocol-for-in-vitro-studies-application-notes-and-detailed-protocols
https://www.benchchem.com/product/b15614596/docs#yoda2-experimental-protocol-for-in-vitro-studies-application-notes-and-detailed-protocols
https://www.benchchem.com/product/b15614596/docs#yoda2-experimental-protocol-for-in-vitro-studies-application-notes-and-detailed-protocols
https://www.benchchem.com/product/b15614596?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

